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Technical Support Center: Improving PINN
Accuracy

Welcome to the technical support center for Physics-Informed Neural Networks (PINNSs). This
guide provides troubleshooting advice and answers to frequently asked questions (FAQS) to
help researchers, scientists, and drug development professionals improve the accuracy of their
PINN models, especially for problems involving sharp gradients, discontinuities, or shock
waves.

Frequently Asked Questions (FAQs)

Q1: My PINN model is highly inaccurate in regions with
sharp gradients. What are the common causes and
potential solutions?

Al: This is a common challenge with standard ("vanilla") PINNs. The primary cause is often the
"spectral bias" of neural networks, which means they tend to learn low-frequency features more
easily than the high-frequency features characteristic of sharp gradients or discontinuities.[1]
This leads to inaccurate or oscillatory solutions near these sharp fronts.[2]

Several advanced techniques can mitigate this issue:
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o Gradient-Enhanced PINNs (gPINNs): These models incorporate the gradient of the PDE
residual into the loss function, which helps enforce the physical laws more strictly, especially
in high-gradient regions.[3][4]

o Adaptive Activation Functions: Instead of using fixed activation functions (like tanh or ReLU),
adaptive activation functions with trainable parameters can dynamically change the topology
of the loss function, improving convergence and accuracy.[5][6]

e Domain Decomposition: The problem domain is divided into smaller subdomains, and a
separate, smaller neural network is trained on each. This approach can help isolate
challenging regions with sharp gradients.[7][8]

o Adaptive Sampling: The distribution of collocation points is dynamically adjusted during
training to concentrate them in areas where the PDE residual or its gradient is large.[9][10]

e Curriculum and Transfer Learning: The model is first trained on a simpler version of the
problem (e.g., with a lower frequency or a smoother solution) and then gradually exposed to
the more complex, sharp-gradient problem.[11][12]

Q2: What are Gradient-Enhanced PINNs (gPINNs) and
how do they work?

A2: Gradient-Enhanced PINNs (gPINNs) are an extension of the standard PINN framework
designed to improve accuracy and training efficiency.[4][13] They achieve this by adding a
penalty term to the loss function that corresponds to the gradient of the PDE residual.[3]

Methodology: The standard PINN loss function aims to minimize the PDE residual, r(x; 8). The
gPINN loss function adds a term for the spatial and/or temporal gradient of this residual:

L(B) = L_residual + L_gradient + L_boundary
where:
e L residual is the mean squared error of the PDE residual.

e L _gradient is the mean squared error of the gradient of the PDE residual (e.g., ||[Vr(x; 0)|[?).

[3]
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e L_boundary enforces the boundary and initial conditions.

By penalizing the gradient of the residual, the gPINN is forced not only to satisfy the PDE at
specific points but also to ensure that the residual's variation between points is minimal. This
leads to a smoother and more physically consistent solution, particularly for problems with
steep gradients.[3][13] Combining gPINNs with adaptive sampling methods can further
enhance performance.[4]
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Workflow of a Gradient-Enhanced PINN (gPINN).
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Q3: How do | choose an appropriate activation function
for a problem with sharp solutions?

A3: The choice of activation function is critical for PINN performance, as the network's ability to
represent high-frequency signals is highly dependent on it.[6] While functions like tanh are
common, they may struggle with sharp gradients.

Adaptive Activation Functions are a powerful solution. These functions include a trainable
parameter that scales the input, allowing the network to adjust the activation function's slope
during training. This dynamic adjustment improves convergence rates and overall solution
accuracy.[5][14]

Experimental Protocol:

Select a base activation function: Common choices include tanh or swish.

 Introduce a scalable hyperparameter: Modify the activation function to a(n * a * x), where n is
a fixed scaling factor and a is a trainable parameter initialized to 1. This parameter can be
layer-specific or even neuron-specific.[14]

 Train the network: The optimizer will update the parameter a along with the network's
weights and biases.

e Analyze performance: Compare the convergence speed and final accuracy against a PINN
with a fixed activation function. Studies have shown this approach to be simple and effective
for improving efficiency and robustness.[5]

PINNs show high sensitivity to activation functions, and there is no single best choice for all
problems.[6] Therefore, introducing adaptive parameters avoids inefficient manual trial-and-
error.[15]

Q4: When should | use a domain decomposition
approach?

A4: Domain decomposition is particularly useful for problems with:

o Sharp Interfaces or Discontinuities: Such as in layered materials or multi-phase flows.[16]
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o Complex Geometries: Where a single neural network struggles to represent the entire
solution space.[8]

e Solutions with Steep Gradients: By decomposing the domain, you can use a dedicated
network to focus on the region with the sharp gradient, which can be difficult for a single
global network to learn.[7][17]

Methodology (XPINN - Extended PINN):

o Decompose the Domain: Split the computational domain into several smaller, potentially
overlapping subdomains.

o Assign Networks: Assign a separate neural network to each subdomain.

o Define Loss Function: The total loss function is a sum of the losses for each subdomain. This
includes the PDE residual loss within each subdomain and additional interface loss terms to
enforce continuity of the solution and its derivatives between adjacent subdomains.

e Train: Train all neural networks simultaneously.

This approach offers greater representational capacity and is well-suited for parallelization.[8]
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Domain Decomposition concept for PINNSs.

Q5: What is curriculum learning and how can it be
applied to PINNs for complex problems?

A5: Curriculum learning is a training strategy inspired by how humans learn, starting with
simple concepts and gradually moving to more complex ones.[12][18] For PINNs, this often
involves training the model on a sequence of problems of increasing difficulty. This is
particularly effective for high-frequency or multi-scale problems where direct training often fails.
[11][19]

Experimental Protocol (Frequency-based Curriculum):
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e Source Problem: Start by training a PINN on a low-frequency (smoother) version of the
target PDE. For example, in a wave equation, use a lower wave number.

e Train to Convergence: Train this initial model until the loss plateaus.

o Transfer and Fine-Tune: Use the trained weights and biases from the source model as the
initialization for a new PINN targeted at a slightly higher frequency. This is a form of transfer
learning.[20]

« |terate: Repeat step 3, gradually increasing the frequency until you reach the target problem.

This approach helps the optimizer find a good region in the complex loss landscape of the
high-frequency problem, boosting robustness and convergence without needing to increase
network size.[11][19] A similar curriculum can be designed by gradually increasing the Péclet
number in advection-diffusion problems or by dividing training data into intervals along the
temporal dimension.[12]
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Curriculum Learning workflow for PINNs.

Troubleshooting Guides & Methodologies

This section provides a summary of advanced methods to address sharp gradient issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Improving PINN accuracy for problems with sharp
gradients]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614678#improving-pinn-accuracy-for-problems-
with-sharp-gradients]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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